Cas no 75-18-3 (Dimethyl Sulfide)

• Product Name: Dimethyl Sulfide
• CAS No: 75-18-3
• MF: C₂H₆S
• MW: 62.1340394020081
• MDL: MFCD00008562
• CID: 33981
• PubChem ID: 87572490
• Update Time: 2025-08-05

Dimethyl Sulfide Chemical and Physical Properties

Names and Identifiers

• Methyl sulfide
• 2-THIAPROPANE
• DIMETHYL DISULFIDE
• Dimethyl snlphide
• DIMETHYL SULFIDE
• DIMETHYSULFIDE
• DMS
• FEMA 2746
• ME2S
• Methylenethiomethane
• METHYL SULPHIDE
• Methyl thioether
• Methylthiomethane
• thiobismethane
• Thiopropane
• (CH3)2S
• (Methylsulfanyl)methane
• 2-Thiopropane
• Dimethyl monosulfide
• Dimethyl sulphide
• Dimethyl sulfideneat
• copper bromide
• dimethyl sulfide complex
• dimethyl thioether
• Dimethylsulfid
• Exact-S
• methyl monosulfide
• thiobis-methan
• Methylsulphide
• Dimethyl Sulfide

• MDL： MFCD00008562
• Inchi： 1S/C2H6S/c1-3-2/h1-2H3
• InChI Key： QMMFVYPAHWMCMS-UHFFFAOYSA-N
• SMILES： CSC

Computed Properties

• Exact Mass: 62.01900
• Monoisotopic Mass: 62.019021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 25.3

Experimental Properties

• Color/Form: Colorless liquid with unpleasant smell. [1]
• Density: 0.846 g/mL at 25 °C(lit.)
• Melting Point: −98 °C (lit.)
• Boiling Point: 38 °C(lit.)
• Flash Point: Fahrenheit: -32.8 ° f
  Celsius: -36 ° c
  
• Refractive Index: n20/D 1.435(lit.)
• Solubility: Miscible with alcohols, ethers, esters, ketones, aliphatic and aromatic hydrocarbons. Slightly miscible with
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Highly flammable - note low boiling point, low flash point, and wide explosion limits. Mixtures with air are potentially explosive. Incompatible with strong oxidizing agents. Use in UK regulated by LPG Regulations 1978 in accordance with HSE guidance note CS17.
• PSA: 25.30000
• LogP: 0.97920
• Merck: 6123
• Vapor Pressure: 26.24 psi ( 55 °C)
  7.79 psi ( 20 °C)
• FEMA: 2746 | METHYL SULFIDE
• Solubility: Insoluble in water, soluble in most organic solvents such as ethanol and diethyl ether. [15]

Dimethyl Sulfide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H319
• Warning Statement： P210-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 1164 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-52
• Safety Instruction： S7-S9-S16-S29-S33-S36/39-S26
• FLUKA BRAND F CODES：13
• RTECS：PV5075000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• PackingGroup：II
• HazardClass：3
• TSCA：Yes
• Explosive Limit：2.2-19.7%(V)
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R22; R36
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers